Cas no 1872346-29-6 (4-Oxaspiro[2.4]heptane, 5-(iodomethyl)-)

• Product Name: 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)-
• CAS No: 1872346-29-6
• MF: C₇H₁₁IO
• MW: 238.066114664078
• CID: 5254061
• Update Time: 2025-06-30

4-Oxaspiro[2.4]heptane, 5-(iodomethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)-

• Inchi： 1S/C7H11IO/c8-5-6-1-2-7(9-6)3-4-7/h6H,1-5H2
• InChI Key： BQYRWOQERBQJEQ-UHFFFAOYSA-N
• SMILES： C1C2(CCC(CI)O2)C1

Additional information on 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)-

4-Oxaspiro[2.4]heptane, 5-(iodomethyl)-: A Comprehensive Overview

The compound 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)-, with CAS Registry Number 1872346-29-6, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro structure in this case is formed by a four-membered oxacycle (a ring containing one oxygen atom) and a seven-membered ring system, with an iodomethyl group attached at the 5-position. This configuration imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)- typically involves multi-step organic reactions, often utilizing iodination and cyclization techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of physical properties, 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)- exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for various solution-based reactions. The presence of the iodomethyl group introduces both electronic and steric effects, influencing the compound's reactivity in different chemical environments.

The applications of 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)- span across multiple domains. In pharmaceutical research, this compound serves as an intermediate in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases. Its rigid spiro structure provides an ideal scaffold for drug design, enabling precise control over molecular interactions with biological targets.

In materials science, 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)- has been investigated as a precursor for advanced polymers and optoelectronic materials. The iodomethyl group facilitates cross-linking reactions, leading to materials with enhanced mechanical strength and thermal stability. Recent studies have demonstrated its potential in creating stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or light.

The latest research on 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)- has focused on its role in asymmetric catalysis and enantioselective synthesis. By incorporating this compound into chiral catalyst systems, chemists have achieved high enantiomeric excess (ee) in various reactions, paving the way for the production of chiral drugs and agrochemicals with improved efficacy and reduced side effects.

In conclusion, 4-Oxaspiro[2.4]heptane, 5-(iodomethyl)-, CAS No. 1872346-29-6, stands out as a versatile compound with promising applications across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials development, and catalytic processes.